Cas no 1690701-62-2 (1-(2-(((Benzyloxy)carbonyl)amino)ethyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(2-(((Benzyloxy)carbonyl)amino)ethyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1690701-62-2
• Molecular Formula: C₁₄H₁₅N₃O₄
• Molecular Weight: 289.286603212357
• CID: 6158478
• PubChem ID: 107497040

1-(2-(((Benzyloxy)carbonyl)amino)ethyl)-1H-imidazole-4-carboxylic acid Properties

Names and Identifiers

• 1-(2-{[(benzyloxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylic acid
• 1690701-62-2
• 1-(2-(((Benzyloxy)carbonyl)amino)ethyl)-1H-imidazole-4-carboxylic acid
• EN300-7234227

• InChIKey： QOQXDCPJHLIPBO-UHFFFAOYSA-N
• Inchi： 1S/C14H15N3O4/c18-13(19)12-8-17(10-16-12)7-6-15-14(20)21-9-11-4-2-1-3-5-11/h1-5,8,10H,6-7,9H2,(H,15,20)(H,18,19)
• SMILES： O(C(NCCN1C=NC(C(=O)O)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.10625597g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 289.10625597g/mol
• Heavy Atom Count: 21
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls